Cas no 227278-08-2 (8-Quinolinesulfonicacid, 4-methyl-)

8-Quinolinesulfonicacid, 4-methyl- Properties

Names and Identifiers

• 8-Quinolinesulfonicacid, 4-methyl-
• 4-Methylquinoline-8-sulfonicacid
• DTXSID40669458
• 4-Methylquinoline-8-sulfonic acid
• 227278-08-2
• 4-Methyl-8-quinolinesulfonic acid
• +Expand

• InChIKey： DHXJBLUOTVQQOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO3S/c1-7-5-6-11-10-8(7)3-2-4-9(10)15(12,13)14/h2-6H,1H3,(H,12,13,14)
• SMILES： CC1C=CN=C2C(S(=O)(O)=O)=CC=CC=12

Computed Properties

• Exact Mass: 223.03037
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 223.03
• Heavy Atom Count: 15
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• PSA: 67.26